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Compound of Interest

Compound Name: 2,4,5-Tribromotoluene

Cat. No.: B1295338 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 2,4,5-Tribromotoluene is paramount. This document provides a

clear, step-by-step guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Physical and Chemical Properties
Property Value

Chemical Formula C7H5Br3

Molecular Weight 319.83 g/mol

Appearance Off-White to Pale Brown solid

Storage Condition Sealed in a dry, room temperature environment

Personal Protective Equipment (PPE)
When handling 2,4,5-Tribromotoluene, a comprehensive approach to personal protection is

critical. The following PPE is required to prevent exposure through inhalation, skin contact, and

eye contact.
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PPE Category Specific Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents direct skin contact,

which can cause skin irritation.

[1][4]

Body Protection
A lab coat, apron, or chemical

suit.

Provides a barrier against

accidental spills and

contamination of personal

clothing.[1][4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator may be necessary if

ventilation is inadequate or for

handling large quantities.

Minimizes the inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[1][5][6]

Operational Plan: Safe Handling Procedure
A systematic workflow is essential for minimizing exposure and ensuring safety during the

handling of 2,4,5-Tribromotoluene.

Preparation:

Ensure the work area is in a well-ventilated chemical fume hood.[1]

Confirm that an eyewash station and safety shower are readily accessible.[7][8]

Don all required PPE before handling the chemical.[1]

Handling:

Avoid direct contact with skin and eyes.[1][9]
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Do not breathe in dust or vapors.[7][9]

Wash hands thoroughly after handling the substance.[7]

Keep the container tightly closed when not in use.[7]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][7]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5][7][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.[7][10][11]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5][7][10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.

[8]

Disposal Plan
Proper disposal of 2,4,5-Tribromotoluene and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect waste 2,4,5-Tribromotoluene and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, labeled, and sealed container.[7][9]

Spill Cleanup:
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In the event of a spill, soak up the material with an inert absorbent material (e.g., sand,

silica gel).[7][9]

Place the absorbent material into a suitable, closed container for disposal.[7][9]

Disposal:

Dispose of the chemical waste through an approved waste disposal plant.[7][11]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[1]

Do not empty into drains.[7]

Workflow for Safe Handling of 2,4,5-Tribromotoluene
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Caption: Workflow for the safe handling of 2,4,5-Tribromotoluene from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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